Cas no 863548-72-5 (4-PYRIMIDINECARBOXYLIC ACID, 2-AMINO-6-(2-METHYLPHENYL)-)

• Product Name: 4-PYRIMIDINECARBOXYLIC ACID, 2-AMINO-6-(2-METHYLPHENYL)-
• CAS No: 863548-72-5
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 3313999
• PubChem ID: 66847111
• Update Time: 2025-04-21

4-PYRIMIDINECARBOXYLIC ACID, 2-AMINO-6-(2-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 4-PYRIMIDINECARBOXYLIC ACID, 2-AMINO-6-(2-METHYLPHENYL)-
• 863548-72-5
• 4-pyrimidinecarboxylic acid,2-amino-6-(2-methylphenyl)-
• SCHEMBL930471

• Inchi： 1S/C12H11N3O2/c1-7-4-2-3-5-8(7)9-6-10(11(16)17)15-12(13)14-9/h2-6H,1H3,(H,16,17)(H2,13,14,15)
• InChI Key： GNPLMKFFTRCAPU-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC=CC=2C)=NC(N)=N1)=O

Computed Properties

• Exact Mass: 229.085126602Da
• Monoisotopic Mass: 229.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.1Ų